Cas no 1361720-01-5 (3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine)

• Product Name: 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine
• CAS No: 1361720-01-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927038
• Update Time: 2025-05-18

3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-8-5-11(15)12(16-6-8)7-2-3-9(13)10(14)4-7/h2-6H,1H3
• InChI Key： ZFSNKTZTYCKTGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CC(=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine

Comprehensive Guide to 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine (CAS No. 1361720-01-5): Properties, Applications, and Market Insights

3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine (CAS No. 1361720-01-5) is a specialized chlorinated pyridine derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of heterocyclic aromatic compounds, characterized by its distinct molecular structure featuring multiple chlorine substitutions and a methoxy functional group. The presence of these functional groups contributes to its specific reactivity and potential uses in advanced chemical synthesis.

The molecular formula of 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine is C₁₂H₈Cl₃NO, with a molecular weight of 288.55 g/mol. Its structure combines a pyridine ring with a dichlorophenyl substituent, creating a compound with interesting electronic properties. Researchers have shown particular interest in this molecule due to its potential as a building block for more complex chemical architectures. The electron-withdrawing effects of the chlorine atoms and the electron-donating nature of the methoxy group create a push-pull system that can influence the compound's behavior in various chemical reactions.

In recent years, 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine has gained attention in pharmaceutical research as a potential precursor for drug development. While not itself a pharmaceutical compound, its structural features make it a valuable intermediate in the synthesis of more complex molecules. The pharmaceutical industry frequently searches for chlorinated pyridine derivatives with specific substitution patterns, and this compound fits into that category. Its stability under various conditions and predictable reactivity make it particularly useful for medicinal chemistry applications.

The compound's applications extend beyond pharmaceuticals into the field of agrochemical research. Many modern pesticides and herbicides incorporate chlorinated aromatic systems similar to this compound's structure. Researchers are investigating its potential as a scaffold for developing new crop protection agents with improved efficacy and environmental profiles. The combination of the pyridine core with multiple chlorine substitutions offers possibilities for creating compounds with specific modes of action against agricultural pests.

From a synthetic chemistry perspective, 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine serves as an interesting case study in regioselective substitution reactions. The different positions on the pyridine ring show varying reactivity toward nucleophilic and electrophilic attacks, allowing chemists to explore selective functionalization strategies. This property makes it valuable for teaching advanced organic chemistry concepts and for developing new synthetic methodologies in academic and industrial laboratories.

The market for specialty pyridine derivatives like 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine has shown steady growth in recent years. Industry analysts attribute this to increasing demand from the pharmaceutical and agrochemical sectors, particularly in developing regions. Manufacturers focusing on custom synthesis and fine chemicals have reported growing inquiries about this specific compound, suggesting its importance in various research pipelines. The global market for such intermediates is projected to continue expanding as research into novel bioactive compounds intensifies.

Environmental considerations play an important role in the handling and application of chlorinated aromatic compounds. While 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine itself is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with such materials. Researchers emphasize the importance of understanding the structure-activity relationships of such compounds to develop more environmentally benign alternatives in various applications.

Analytical characterization of 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help verify the compound's purity and identity, which is crucial for research applications. The distinct spectral features of this compound, particularly in proton NMR due to its asymmetric substitution pattern, make it recognizable to experienced chemists. Quality control protocols for this material often include multiple analytical techniques to ensure batch-to-batch consistency.

Future research directions for 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine may explore its potential in materials science applications. The compound's electronic properties suggest possible uses in organic electronic materials or as a ligand in coordination chemistry. Additionally, its structural features could make it interesting for developing new metal-organic frameworks (MOFs) or other advanced materials with specific functionalities. These potential applications align with current trends in sustainable material development and green chemistry initiatives.

For researchers sourcing 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine, it's important to work with reputable suppliers who can provide comprehensive analytical data and proper documentation. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Storage recommendations generally include protection from moisture and light, at controlled room temperature, to maintain stability over extended periods.

In conclusion, 3-Chloro-2-(3,4-dichlorophenyl)-5-methoxypyridine (CAS No. 1361720-01-5) represents an important chlorinated pyridine derivative with diverse potential applications across multiple scientific disciplines. Its unique combination of structural features continues to attract research interest in pharmaceutical development, agrochemical innovation, and materials science. As chemical research progresses toward more targeted and sustainable solutions, compounds like this will likely play increasingly important roles as building blocks for next-generation technologies and applications.